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Introduction

The combination of alphadolone and alphaxalone, historically marketed as Althesin for human
use and Saffan for veterinary use, is a neuroactive steroid anesthetic agent. This formulation
typically contained alphaxalone (9 mg/mL) and alphadolone acetate (3 mg/mL) solubilized in
Cremophor EL.[1][2] Alphaxalone is the primary anesthetic component, while alphadolone
contributes to the overall anesthetic effect and enhances the solubility of alphaxalone.[2] The
primary mechanism of action for these neurosteroids is the positive allosteric modulation of the
GABA-A receptor, which enhances the effects of the inhibitory neurotransmitter GABA.[3][4] At
higher concentrations, they can also directly activate the GABA-A receptor.

Although Althesin was withdrawn from the human market due to anaphylactic reactions to the
Cremophor EL vehicle, the anesthetic properties of the steroid combination remain a subject of
interest. This document provides detailed application notes and protocols for the experimental
use of the alphadolone and alphaxalone combination in anesthesia research, based on
historical data and recent studies on alphaxalone.

Data Presentation
Anesthetic Dosages and Effects

The following tables summarize quantitative data on the anesthetic effects of the
alphadolone/alphaxalone combination (Althesin/Saffan) and alphaxalone alone in various
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species.

Table 1: Intravenous Induction Doses of Alphadolone/Alphaxalone Combination

(Althesin/Saffan)
] Duration of
. L Induction . Key
Species Premedication Anesthesia .
Dose (mg/kg) . Observations
(minutes)
) Excitations
Diazepam (0.25 )
Dog 2.0 ~10 during recovery
mg/kg IM)
noted.
Increased heart
rate (63%) and
cardiac output
Dog None 2.0 - (21%),
decreased mean
aortic pressure
(9%).
Diazepam (0.25 Smooth
Cat 6.0 ~29 _ _
mg/kg IM) induction.
Good muscle
Rat None 10-15 (IV) ~5 )
relaxation.
Good muscle
Rat None 25-30 (IP) ~5

relaxation.

Table 2: Continuous Intravenous Infusion of Alphadolone/Alphaxalone Combination (Althesin)
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. Loading Dose Maintenance . Key
Species . Duration .
(mgl/kg) Infusion Rate Observations

Anesthesia can
be prolonged
0.25-0.45 with repeated
Rat - ) Up to 8 hours
mg/kg/min boluses (3-4
mg/kg every 15-

20 mins).

Used for
controlled
sedation in
0.079 mL/kg/hr ) )
Human - ) Up to 20 days intensive care;
(undiluted) )
rapid and
accurate control

of sedation level.

Table 3: Cardiovascular and Respiratory Effects of Alphadolone/Alphaxalone Combination
(Althesin)

Effect on
. Effect on Heart Effect on
Species Dose (mgl/kg) Blood L
Rate Respiration
Pressure

v (9% decrease

Dog 2.0 (IV) A (63%) in mean aortic -
pressure)
Potential for
respiratory
) Initial significant depression in
Human Sedative doses ) Stable
rise spontaneously

breathing
patients.

Table 4: Anesthetic Properties of Alphaxalone Alone (for comparison)
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. Duration of
. Dose Induction . Recovery
Species Route ) . Anesthesia ) )
(mglkg) Time (min) ) Time (min)
(min)
1.5 (with
butorphanol
Dog IM and 89+17 61
medetomidin
e)
Similar to
Cat v 47+£1.2
propofol
Mouse IP 80 22+0.2 57.1+3.8
10 (CRI with
] Prolonged
Rat Y Ketamine/Xyl

azine)

surgical plane

Experimental Protocols
Protocol 1: Intravenous Bolus Administration for

Anesthesia Induction in Rodents

This protocol is adapted from studies using the alphadolone/alphaxalone combination for

short-term surgical anesthesia in rats.

Materials:

3 mg/mL alphadolone)

Animal scale

Sterile saline for dilution (if necessary)

Heating pad to maintain body temperature

Alphadolone/alphaxalone solution (e.g., historical formulation of 9 mg/mL alphaxalone and

Syringes and needles appropriate for intravenous injection in the target species
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e Monitoring equipment (e.g., pulse oximeter, ECG)

Procedure:

Animal Preparation: Acclimatize the animal to the laboratory environment. Weigh the animal
immediately before drug administration to ensure accurate dosing.

e Drug Preparation: Prepare the required dose of the alphadolone/alphaxalone solution. The
typical intravenous dose for rats is 10-15 mg/kg of the combined steroids.

o Administration: Administer the solution via a suitable vein (e.g., lateral tail vein in rats). Inject
slowly over 30-60 seconds.

o Monitoring Anesthetic Depth: Assess the depth of anesthesia by checking for the loss of
righting reflex and response to a pedal withdrawal reflex (toe pinch). Surgical anesthesia is
typically achieved within 1-2 minutes.

e Maintenance of Anesthesia: For procedures longer than 5-10 minutes, administer
supplemental boluses at approximately 25% of the initial induction dose as needed, based
on the return of reflexes.

o Post-procedural Care: Place the animal on a heating pad to maintain body temperature
during recovery. Monitor the animal until it has fully recovered the righting reflex and is
ambulatory.

Protocol 2: Continuous Intravenous Infusion for
Prolonged Anesthesia in Rodents

This protocol is based on the principle of maintaining a stable plane of anesthesia for longer
surgical procedures.

Materials:
+ Alphadolone/alphaxalone solution

e Infusion pump
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 Intravenous catheter and tubing
e Animal scale

e Surgical monitoring equipment
Procedure:

o Catheter Placement: Anesthetize the animal with an induction dose of the
alphadolone/alphaxalone combination as described in Protocol 1. Place an intravenous
catheter in a suitable vein.

« Initiate Infusion: Once a surgical plane of anesthesia is confirmed, begin a continuous
intravenous infusion. A starting rate for rats is between 0.25 and 0.45 mg/kg/minute of the
combined steroids.

« Titration of Anesthesia: Adjust the infusion rate based on the animal's physiological
responses and the depth of anesthesia. Monitor heart rate, respiratory rate, and reflexes
throughout the procedure. Increase the infusion rate if the animal shows signs of lightening
anesthesia (e.g., increased heart rate, movement). Decrease the rate if anesthesia is too
deep (e.g., severe bradycardia or respiratory depression).

» Discontinuation and Recovery: At the end of the procedure, discontinue the infusion.
Recovery is typically rapid due to the short half-life of the compounds. Provide supportive
care as described in Protocol 1.
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Caption: Signaling pathway of alphaxalone/alphadolone at the GABA-A receptor.
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Caption: Experimental workflow for general anesthesia using alphaxalone/alphadolone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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